4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine

• Molecular Formula: C8H7ClN4S
• Molecular Weight: 226.69 g/mol
• SMILES: CC1=CSC=C1C2=NC(=NC(=N2)Cl)N
• InChI: InChI=1S/C8H7ClN4S/c1-4-2-14-3-5(4)6-11-7(9)13-8(10)12-6/h2-3H,1H3,(H2,10,11,12,13)
• InChIKey: NMJAFZQXOGGDEN-UHFFFAOYSA-N

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine Chemical Profile

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine (CAS 1552918-86-1) is a heterocyclic small molecule belonging to the 2-amino-4-chloro-1,3,5-triazine class . It features a central s-triazine ring bearing a chlorine atom at position 4, a primary amine at position 2, and a 4-methylthiophen-3-yl substituent at position 6 [1]. With a molecular formula C8H7ClN4S and a molecular weight of 226.69 g/mol, its computed LogP (XLogP3-AA) is 2.3, indicative of moderate lipophilicity [1]. The compound is primarily offered as a research chemical or synthetic building block (typical purity 95%) and is catalogued under identifiers including AKOS021563182 and EN300-646692 [1]. Its structural framework is central to bioactive aminotriazine development, where the chlorine atom serves as a leaving group for nucleophilic aromatic substitution, enabling diversification into herbicidal and pharmacologically active derivatives [2].

Triazine-based synthetic building block with reactive C4-Cl for SNAr diversification

Supports herbicidal aminotriazine library synthesis and agrochemical intermediate research

4-Methylthiophen-3-yl group introduces sulfur-containing heterocyclic diversity distinct from phenyl analogs

• [1] PubChem. Compound Summary for CID 83240906, 4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1552918-86-1 View Source
• [2] Indian Patent 218405. A process for the preparation of compounds of the formula (I). https://allindianpatents.com/patents/218405-a-process-for-the-preparation-of-compounds-of-the-formula-i.html View Source

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine Substitution Risks

The 2-amino-4-chloro-1,3,5-triazine scaffold is highly sensitive to the nature and position of the 6-substituent. The chlorine atom at position 4 is a critical synthetic handle, enabling further derivatization through nucleophilic aromatic substitution (SNAr) to yield bioactive aminotriazines. However, the electronic and steric characteristics of the 6-aryl/heteroaryl group directly modulate the reactivity of this chlorine center, affecting both substitution kinetics and ultimate biological target engagement [1]. For the target compound, the 4-methylthiophen-3-yl group introduces a specific combination of sulfur-mediated electronic effects and methyl-group steric bulk that is absent in simple phenyl (4-chloro-6-phenyl-1,3,5-triazin-2-amine) or alternative thienyl (e.g., thiophen-2-ylmethyl) analogs. Even positional isomerism of the methyl group on the thiophene ring (e.g., 4-chloro-6-(5-methylthiophen-2-yl) vs. the 3-yl isomer) can alter molecular conformation, lipophilicity, and hydrogen-bonding capacity, as reflected in computed property differences. Consequently, substituting one analog for another without empirical validation risks divergent reactivity in downstream synthetic steps and loss of structure-activity relationship (SAR) integrity in biological screening campaigns.

6-Substituent

Thiophene electronic effects may shift C4-Cl reactivity compared to phenyl analogs; substitution kinetics require empirical validation

Positional Isomer

Methyl position on thiophene ring can alter lipophilicity and H-bonding profile; isomer mismatch risks divergent SAR outcomes

Physicochemical

TPSA, rotatable bond count, and solid-state properties differ from methylene-spaced or phenyl analogs; assay behavior may not transfer directly

• [1] Indian Patent 218405. A process for the preparation of compounds of the formula (I). https://allindianpatents.com/patents/218405-a-process-for-the-preparation-of-compounds-of-the-formula-i.html View Source

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine Differentiation Evidence

Lipophilicity Comparison Against Analogs

The computed partition coefficient (XLogP3-AA) of the target compound is 2.3 [1]. This value positions it between the less lipophilic phenyl analog 4-chloro-6-phenyl-1,3,5-triazin-2-amine (XLogP3-AA = 2.0, computed) and the more lipophilic 4-(methylthio)-6-(2-thienyl)-1,3,5-triazin-2-amine (XLogP3-AA = 2.8, computed) [2][3]. The 0.3–0.5 log unit difference indicates a distinct partitioning profile that can influence membrane permeability and non-specific binding in biological assays.

Lipophilicity

Cross-study comparable

XLogP3 = 2.3
Δ +0.3 vs phenyl
Δ −0.5 vs methylthio-thienyl

Supports distinct partitioning profile for permeability screening

Computed XLogP3-AA; assay re-validation recommended if substituting analogs

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	2.3
Comparator Or Baseline	4-Chloro-6-phenyl-1,3,5-triazin-2-amine: 2.0; 4-(Methylthio)-6-(2-thienyl)-1,3,5-triazin-2-amine: 2.8
Quantified Difference	Δ = +0.3 vs. phenyl analog; Δ = -0.5 vs. methylthio-thienyl analog
Conditions	Computed via XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

Lipophilicity is a key determinant of compound solubility, permeability, and off-target binding; a 0.3–0.5 log unit shift can significantly alter cellular uptake and biological readout, making direct substitution without assay re-validation a risk.

• [1] PubChem. Compound Summary for CID 83240906, 4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1552918-86-1 View Source
• [2] PubChem. Compound Summary for CID 761722, 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (CAS 3842-53-3). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/3842-53-3 View Source
• [3] PubChem. Compound Summary for CID 2782092, 4-(Methylthio)-6-(2-thienyl)-1,3,5-triazin-2-amine (CAS 175204-61-2). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/2782092 View Source

Polar Surface Area and H-Bonding Comparison

The topological polar surface area (TPSA) of the target compound is 92.9 Ų, with exactly 1 hydrogen bond donor (HBD) and 5 hydrogen bond acceptors (HBA) [1]. In contrast, 4-chloro-6-phenyl-1,3,5-triazin-2-amine has a TPSA of 64.7 Ų, 1 HBD, and 4 HBA [2]. The additional sulfur atom in the thiophene ring of the target compound contributes approximately 28.2 Ų of polar surface area and one additional HBA, which predictably reduces passive membrane permeability relative to the phenyl analog, as predicted by standard drug-likeness models (e.g., Veber rule).

Polar Surface Area

Cross-study comparable

TPSA = 92.9 Ų
Δ +28.2 Ų vs phenyl
HBA +1 vs phenyl

Reported TPSA increase may reduce passive permeability relative to phenyl analog

Veber rule context; thiophene sulfur adds polar surface

Evidence Dimension	Topological Polar Surface Area (TPSA) and H-Bond Count
Target Compound Data	TPSA = 92.9 Ų, HBD = 1, HBA = 5
Comparator Or Baseline	4-Chloro-6-phenyl-1,3,5-triazin-2-amine: TPSA = 64.7 Ų, HBD = 1, HBA = 4
Quantified Difference	Δ TPSA = +28.2 Ų; Δ HBA = +1
Conditions	Computed via Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

A TPSA increase of 28.2 Ų is substantial, as TPSA values above 140 Ų are generally associated with poor oral absorption; the target compound's intermediate TPSA suggests a permeability profile distinct from lower-TPSA phenyl analogs, relevant for library design where oral bioavailability is a consideration.

• [1] PubChem. Compound Summary for CID 83240906, 4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1552918-86-1 View Source
• [2] PubChem. Compound Summary for CID 761722, 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (CAS 3842-53-3). https://pubchem.ncbi.nlm.nih.gov/compound/3842-53-3 View Source

Rotatable Bond Count and Conformational Flexibility

The target compound possesses exactly 1 rotatable bond (the bond connecting the triazine ring to the thiophene ring) [1]. This is identical to the phenyl analog but contrasts with 4-chloro-6-(thiophen-2-ylmethyl)-1,3,5-triazin-2-amine (CAS 1556478-86-4), which has a methylene spacer and thus 2 rotatable bonds [2]. The direct ring-to-ring linkage in the target compound restricts conformational freedom, which can be advantageous in target binding by reducing the entropic penalty upon complex formation.

Rotatable Bonds

Cross-study comparable

1 rotatable bond
Δ −1 vs methylene-spaced analog

More rigid scaffold may support conformational pre-organization in target binding

Direct triazine-thiophene linkage; may reduce entropic penalty

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	1
Comparator Or Baseline	4-Chloro-6-(thiophen-2-ylmethyl)-1,3,5-triazin-2-amine: 2
Quantified Difference	Δ = -1 rotatable bond
Conditions	Computed via Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

Restricted conformational flexibility is a recognized design principle for improving binding affinity and selectivity by pre-organizing the ligand in its bioactive conformation; the target compound's direct thiophene-triazine linkage provides a more rigid scaffold compared to methylene-spaced analogs.

• [1] PubChem. Compound Summary for CID 83240906, 4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1552918-86-1 View Source
• [2] PubChem. Compound Summary for CID 18491587, 4-Chloro-6-(thiophen-2-ylmethyl)-1,3,5-triazin-2-amine (CAS 1556478-86-4). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1556478-86-4 View Source

4-Chloro Leaving Group Reactivity

The chlorine atom at position 4 of 2-amino-4-chloro-1,3,5-triazines is established as a reactive site for SNAr with amines, enabling the generation of herbicidal aminotriazines [1]. While this reactivity is shared across the class, the electron-donating or -withdrawing nature of the 6-substituent modulates the reaction rate. Thiophene is electron-rich relative to phenyl, which may reduce the electrophilicity of the triazine ring at C4 compared to the phenyl analog, potentially requiring adjusted reaction conditions (e.g., higher temperature or stronger base) to achieve comparable substitution yields. Quantitative kinetic comparisons between the target compound and its phenyl analog have not been published; however, the electronic difference is inferred from the Hammett substituent constants of thienyl vs. phenyl groups.

C4-Cl Reactivity

Class-level inference

Thiophene donor group may moderate electrophilicity at C4

Supports SNAr reaction optimization context; verify substitution kinetics empirically

No published quantitative kinetic data for target compound

Evidence Dimension	Reactivity of C4-Cl toward nucleophilic substitution
Target Compound Data	Chlorine present at 4-position; thiophene donor group may moderate electrophilicity
Comparator Or Baseline	4-Chloro-6-phenyl-1,3,5-triazin-2-amine: phenyl group less electron-donating than thienyl
Quantified Difference	No direct quantitative kinetic data available; difference inferred from electronic properties of substituents
Conditions	General SNAr conditions (amine nucleophiles, base, organic solvent); cf. Indian Patent 218405 and WO-A-90/09378

Why This Matters

For procurement decisions, the differential reactivity profile may necessitate distinct synthetic protocols; researchers scaling up library production should verify substitution kinetics rather than assuming identical behavior to the phenyl analog.

• [1] Indian Patent 218405. A process for the preparation of compounds of the formula (I). https://allindianpatents.com/patents/218405-a-process-for-the-preparation-of-compounds-of-the-formula-i.html View Source

Physical Form vs. Phenyl Analog

The phenyl analog, 2-amino-4-chloro-6-phenyl-1,3,5-triazine, is documented as a solid with a melting point of 212–216 °C and a purity of 95% . In contrast, the target compound, which incorporates a 4-methylthiophen-3-yl group, has a higher molecular weight (226.69 vs. 206.63 g/mol) and no publicly reported melting point, suggesting potentially different crystallinity and solubility properties that can impact formulation and assay preparation [1][2]. The thiophene sulfur introduces additional polarizability absent in the phenyl ring, which may alter solubility in organic solvents commonly used for biological testing (e.g., DMSO, ethanol).

Physical Form

Supporting evidence

MW 226.69 g/mol
mp not publicly reported
Δ MW +20.06 vs phenyl

Solid-state properties may differ; solubility in DMSO/ethanol may diverge

HTS procurement should verify dissolution behavior

Evidence Dimension	Physical state and melting point
Target Compound Data	Molecular weight 226.69 g/mol; melting point not reported in public databases
Comparator Or Baseline	4-Chloro-6-phenyl-1,3,5-triazin-2-amine: solid, mp 212–216 °C, MW 206.63 g/mol
Quantified Difference	Δ MW = +20.06 g/mol; mp data unavailable for target
Conditions	As reported by Sigma-Aldrich (comparator) and PubChem (target)

Why This Matters

Differences in solid-state properties can affect weighing accuracy, dissolution rates, and long-term stability; procurement for high-throughput screening should account for potential solubility divergence.

• [1] PubChem. Compound Summary for CID 83240906, 4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1552918-86-1 View Source
• [2] PubChem. Compound Summary for CID 761722, 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (CAS 3842-53-3). https://pubchem.ncbi.nlm.nih.gov/compound/3842-53-3 View Source

4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine Application Scenarios

Herbicidal Aminotriazine Library Synthesis

The presence of the reactive 4-chloro group enables systematic diversification via SNAr with primary and secondary amines, a key step in generating herbicidal aminotriazine candidates as described in patent literature [1]. The 4-methylthiophen-3-yl substituent introduces heteroaromatic character distinct from simple phenyl-substituted intermediates, potentially yielding analogs with altered weed spectrum or crop selectivity. Researchers building triazine-based herbicide libraries should select this compound when sulfur-containing heterocyclic diversity is required in the 6-position.

Physicochemical Property Screening

With a computed LogP of 2.3 and TPSA of 92.9 Ų [2], this compound occupies a physicochemical property space distinct from both more lipophilic analogs (e.g., 4-(methylthio)-6-(2-thienyl) variant, LogP 2.8) and less polar phenyl analogs (LogP 2.0, TPSA 64.7 Ų). It is therefore suited for inclusion in property-based screening cascades where intermediate lipophilicity and moderate polar surface area are desired to balance permeability with solubility.

Conformationally Restricted Scaffold for Target Binding

The direct ring-to-ring linkage between the triazine core and the 4-methylthiophen-3-yl group results in only 1 rotatable bond [2], offering a more rigid scaffold compared to methylene-linked thiophene analogs. This rigidity is advantageous in fragment-based drug discovery and structure-based design programs, where minimizing conformational entropy can enhance binding affinity and facilitate crystallographic studies.

Electronic Effects on SNAr Reactivity

The electron-rich thiophene substituent is expected to moderate the electrophilicity of the C4 chlorine relative to the phenyl analog, as inferred from electronic properties [1]. This compound can serve as a model substrate for studying substituent electronic effects on SNAr kinetics, providing a valuable teaching or reaction optimization tool for process chemistry groups developing scale-up routes for 2,4,6-trisubstituted triazines.

Application

Selection Property

Validation Focus

Herbicidal aminotriazine library synthesis

Reactive C4-Cl SNAr handle

Substitution kinetics with target amines

Physicochemical property screening

Intermediate LogP / TPSA profile

Permeability-solubility balance in assay conditions

Conformationally restricted scaffold design

1 rotatable bond; rigid core

Binding affinity and crystallography studies

Substituent electronic effect studies

Thiophene electron-donating character

SNAr reaction optimization and scale-up

Research-use-only synthetic building block. Verify reactivity and physicochemical properties under your specific experimental conditions.

• [1] Indian Patent 218405. A process for the preparation of compounds of the formula (I). https://allindianpatents.com/patents/218405-a-process-for-the-preparation-of-compounds-of-the-formula-i.html View Source
• [2] PubChem. Compound Summary for CID 83240906, 4-Chloro-6-(4-methylthiophen-3-YL)-1,3,5-triazin-2-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1552918-86-1 View Source